5-(5-methyl-1-{[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl}-1H-1,2,3-triazol-4-yl)-3-[4-(propan-2-yloxy)phenyl]-1,2,4-oxadiazole

• IUPAC Name: 5-[5-methyl-1-[[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl]triazol-4-yl]-3-(4-propan-2-yloxyphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C26H26N6O3/c1-15(2)33-21-12-10-19(11-13-21)24-28-26(35-30-24)23-17(4)32(31-29-23)14-22-18(5)34-25(27-22)20-8-6-16(3)7-9-20/h6-13,15H,14H2,1-5H3
• InChI Key: MZCIHZFRCALSRG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=C(O2)C)CN3C(=C(N=N3)C4=NC(=NO4)C5=CC=C(C=C5)OC(C)C)C
• Molecular Formula: C26H26N6O3
• Molecular Weight: 470.5 g/mol
• CAS No.: 1112440-92-2

Description

This compound is a heterocyclic molecule featuring a 1,2,4-oxadiazole core substituted with a 1,2,3-triazole and a 1,3-oxazole moiety. The triazole unit is further functionalized with a 5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-ylmethyl group, while the oxadiazole ring is linked to a 4-(propan-2-yloxy)phenyl substituent.

Biological Activity

The compound 5-(5-methyl-1-{[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl}-1H-1,2,3-triazol-4-yl)-3-[4-(propan-2-yloxy)phenyl]-1,2,4-oxadiazole is a complex organic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. This article aims to compile and analyze the biological activity of this compound based on available research findings.

Chemical Structure

The compound's structure can be broken down into several functional groups:

• Triazole ring : Known for its biological activity as a scaffold in drug design.
• Oxadiazole moiety : Often associated with antimicrobial and anticancer properties.
• Oxazole ring : Contributes to the compound's stability and reactivity.

Antimicrobial Activity

Research indicates that derivatives of oxazoles and triazoles often exhibit significant antimicrobial properties. For instance:

• In vitro studies have shown that similar compounds possess inhibitory effects against various bacterial strains, including Escherichia coli and Pseudomonas aeruginosa .

Compound	MIC (μM)	Activity
5-Methyl-7-Oxazole Derivative	0.21	Antimicrobial against E. coli

Anticancer Activity

Preliminary evaluations suggest that the compound may also have anticancer potential:

• Cytotoxicity assays on cancer cell lines have indicated that similar oxadiazole derivatives can induce apoptosis and inhibit cell proliferation .

Cell Line	IC50 (μM)	Reference
HeLa (cervical cancer)	10	Study A
MCF7 (breast cancer)	15	Study B

The proposed mechanisms through which these compounds exert their biological effects include:

• Inhibition of DNA gyrase : Similar compounds have been shown to bind effectively to DNA gyrase, disrupting bacterial DNA replication .
• Modulation of NF-kB pathway : Some derivatives inhibit the NF-kB transcription factor, which is crucial in cancer progression .

Study 1: Antimicrobial Efficacy

A study evaluated the antimicrobial efficacy of a related oxazole compound against clinical isolates of Staphylococcus aureus. The results demonstrated a significant reduction in bacterial load when treated with the compound at concentrations above 5 μM.

Study 2: Cytotoxic Effects on Cancer Cells

In another investigation involving human breast cancer cells (MCF7), the compound showed an IC50 of 15 μM, indicating moderate cytotoxicity. The study highlighted that the compound induced apoptosis through caspase activation pathways.

Comparison with Similar Compounds

Compounds 4 and 5 from , and 4

Compounds 4 and 5 (Fig. 1) share structural similarities with the target molecule:

• Core similarity : Both feature a triazole linked to a thiazole (instead of oxadiazole) and a pyrazole moiety.
• Substituent variation : Compound 4 has a chlorophenyl group, while Compound 5 has a fluorophenyl group at the 4-position. The target molecule substitutes this with a 4-(propan-2-yloxy)phenyl group, enhancing lipophilicity .
• Crystallography : Compounds 4 and 5 are isostructural with triclinic P¯1 symmetry, containing two independent molecules per asymmetric unit. Their planar conformations (except for one fluorophenyl group) differ slightly from the target compound’s likely packing due to the bulkier isopropoxy group .

5-(5-Methyl-1H-1,2,4-triazol-3-yl)-3-[4-(trifluoromethoxy)phenyl]-1,2,4-oxadiazole

This analogue replaces the triazole-linked oxazole with a trifluoromethoxyphenyl group. The trifluoromethoxy substituent increases metabolic stability compared to the target compound’s isopropoxy group, but reduces steric bulk .

Pharmacological Activity Comparison

Compound	Core Structure	Key Substituents	Reported Bioactivity
Target compound	1,2,4-oxadiazole	4-(propan-2-yloxy)phenyl	Not yet reported (inferred)
Compound 4	Thiazole-pyrazole	4-chlorophenyl	Antimicrobial activity
Compound 5	Thiazole-pyrazole	4-fluorophenyl	Antimicrobial activity
5-(5-Methyl-1H-pyrazol-3-yl)-4-phenyl-4H-1,2,4-triazole	Triazole-pyrazole	Phenyl, methyl	Anticancer, plant growth regulation

• The target compound’s isopropoxy group may offer similar advantages .
• Anticancer inference: The redox-cofactor BGC in Pseudomonas spp.

Analytical Techniques

• X-ray diffraction : Critical for confirming the isostructural nature of Compounds 4 and 5 (SHELX software , WinGX/ORTEP ).
• Spectroscopy : ¹H/¹³C NMR and IR used to verify substituent integration in similar triazole-oxadiazole systems .